Cas no 1804246-58-9 (2-Bromo-1-(3-ethyl-2-(trifluoromethyl)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(3-ethyl-2-(trifluoromethyl)phenyl)propan-1-one
• CAS No: 1804246-58-9
• MF: C₁₂H₁₂BrF₃O
• MW: 309.12229347229
• CID: 4971055
• Update Time: 2023-08-24

2-Bromo-1-(3-ethyl-2-(trifluoromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3-ethyl-2-(trifluoromethyl)phenyl)propan-1-one

• Inchi： 1S/C12H12BrF3O/c1-3-8-5-4-6-9(11(17)7(2)13)10(8)12(14,15)16/h4-7H,3H2,1-2H3
• InChI Key： ZNYBGAJRTRERCG-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1=CC=CC(CC)=C1C(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1